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Abstract

N-(2,2-difluoroethyl)-2-iodoaniline is a halogenated aniline derivative of significant interest in
medicinal chemistry and materials science. Its unique structural combination—an ortho-
iodinated aniline core coupled with an N-linked difluoroethyl group—renders it a versatile
synthetic intermediate. The electron-withdrawing nature of the difluoroethyl moiety and the
reactivity of the carbon-iodine bond make this compound a valuable building block for
introducing fluorinated motifs into complex molecules and for participating in various cross-
coupling reactions. This guide provides an in-depth analysis of its nomenclature,
physicochemical properties, synthesis, and applications, with a focus on its role in the
development of novel therapeutic agents.

Nomenclature and Structural Identification

The formal identification of a chemical entity is critical for regulatory compliance, patent filing,
and scientific communication. The compound in question is systematically named according to
the rules established by the International Union of Pure and Applied Chemistry (IUPAC).
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The IUPAC name for the compound is N-(2,2-difluoroethyl)-2-iodoaniline.[1] This name is
derived by identifying the parent molecule as aniline, which is substituted at the ortho position
(position 2) with an iodine atom and on the nitrogen atom (N) with a 2,2-difluoroethyl group.

Key Identifiers

A summary of the key chemical identifiers and properties for N-(2,2-difluoroethyl)-2-
iodoaniline is provided below.

Property Value Source

N-(2,2-difluoroethyl)-2-

IUPAC Name odoanilin PubChem[1]
Molecular Formula CsHsF2IN PubChem[1]
Molecular Weight 283.06 g/mol PubChem[1]
Monoisotopic Mass 282.96695 Da PubChem[1]
SMILES C1=CC=C(C(=C1)NCC(F)F)I PubChem[1]

INChI=1S/C8H8F2IN/c9-
InChl 8(10)5-12-7-4-2-1-3-6(7)11/h1-  PubChem([1]
4,8,12H,5H2

LRAAPJIFUOQPIV-
InChiKey PubChem[1]
UHFFFAOYSA-N

Synthesis and Mechanistic Considerations

The synthesis of N-(2,2-difluoroethyl)-2-iodoaniline typically proceeds via the N-alkylation of
2-iodoaniline. This transformation is a cornerstone of synthetic organic chemistry, but the
choice of reagents and conditions is paramount to achieving high yield and purity, especially
when working with fluorinated alkylating agents.

Synthetic Workflow Overview

The primary synthetic route involves the reaction of 2-iodoaniline with a suitable 2,2-
difluoroethylating agent. A common choice is 2,2-difluoroethyl trifluoromethanesulfonate or a
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similar halide, which serves as an electrophile. The aniline nitrogen acts as the nucleophile.

f Starting Materials h
2-lodoaniline 2,2-Difluoroethyl Halide/Triflate
(Nucleophile) (Electrophile)

- J

Reaction Setup Reaction Setup

Base (e.g., K2COs, Cs2CO0s3)
Solvent (e.g., DMF, Acetonitrile)
Heat (Optional)

N-Alkylation Reaction

y

N-(2,2-difluoroethyl)-2-iodoaniline

Click to download full resolution via product page

Caption: Synthetic workflow for N-(2,2-difluoroethyl)-2-iodoaniline.

Detailed Experimental Protocol (Representative)

This protocol is a representative example of an N-alkylation reaction adapted from standard
laboratory procedures for aniline derivatives.[2]

Materials:
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e 2-lodoaniline (1.0 eq)[3][4]

e 1-bromo-2,2-difluoroethane or 2,2-difluoroethyl triflate (1.1 - 1.5 eq)
e Potassium carbonate (K2COs), anhydrous (2.0 - 3.0 eq)

e N,N-Dimethylformamide (DMF), anhydrous

o Ethyl acetate

e Saturated aqueous sodium chloride (brine)

o Anhydrous magnesium sulfate (MgSQOa)

Procedure:

» Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), add 2-iodoaniline and anhydrous potassium carbonate.

e Solvent Addition: Add anhydrous DMF via syringe to dissolve/suspend the reagents.

» Reagent Addition: Add the 2,2-difluoroethylating agent dropwise to the stirred mixture at
room temperature.

» Reaction: Heat the reaction mixture to 60-80 °C and monitor its progress by thin-layer
chromatography (TLC). The reaction is typically complete within 12-24 hours.

o Workup: After cooling to room temperature, pour the reaction mixture into water and extract
with ethyl acetate (3x).

e Washing: Combine the organic extracts and wash with water, followed by brine to remove
residual DMF and inorganic salts.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the resulting crude oil or solid by flash column chromatography on silica
gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product.
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Causality in Experimental Design

o Choice of Base: Anhydrous potassium or cesium carbonate is often used. These inorganic
bases are strong enough to deprotonate the aniline nitrogen, enhancing its nucleophilicity,
but are generally not so strong as to cause side reactions.

o Choice of Solvent: A polar aprotic solvent like DMF or acetonitrile is ideal as it can dissolve
the reagents and stabilize the transition state of the Sn2 reaction without interfering with the
nucleophile.

 Inert Atmosphere: This prevents potential oxidation of the aniline starting material, especially
when the reaction is heated.

Role in Drug Discovery and Development

The incorporation of fluorine into drug candidates is a widely used strategy in medicinal
chemistry to enhance metabolic stability, binding affinity, and lipophilicity. The difluoroethyl
group, in particular, serves as a bioisostere for other functional groups and can modulate the
pharmacokinetic profile of a molecule.

As a Synthetic Building Block

N-(2,2-difluoroethyl)-2-iodoaniline is not typically an active pharmaceutical ingredient (API)
itself but rather a crucial intermediate or "building block".[5] Its utility stems from two key
reactive sites:

e The C-I Bond: The ortho-iodo group is a versatile handle for carbon-carbon and carbon-
heteroatom bond formation via transition-metal-catalyzed cross-coupling reactions (e.g.,
Suzuki, Heck, Buchwald-Hartwig). This allows for the construction of complex molecular
scaffolds.

e The Aniline Moiety: The secondary amine can be further functionalized or may be an integral
part of a final pharmacophore.

Logical Flow in Drug Design

The use of this building block in a drug discovery campaign can be visualized as follows:
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Caption: Role of the building block in a drug discovery workflow.

The process involves identifying a target scaffold where the specific substitution pattern of N-
(2,2-difluoroethyl)-2-iodoaniline is desired. The molecule is then used in a key coupling
reaction to build a more complex intermediate, which undergoes further transformations to
become a lead compound for biological testing.[6][7]

Safety and Handling

As an aniline derivative, N-(2,2-difluoroethyl)-2-iodoaniline should be handled with care.
While specific toxicity data for this exact compound is not widely published, related iodoanilines
are known to have potential hepatotoxic and nephrotoxic effects.[8]

General Handling Precautions:
¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

» Avoid inhalation of dust or vapors and prevent contact with skin and eyes.
» Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion

N-(2,2-difluoroethyl)-2-iodoaniline is a strategically important molecule in modern synthetic
chemistry. Its IUPAC-defined structure provides a unique combination of reactive sites that are
highly valuable for constructing complex organic molecules, particularly in the field of drug

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b6203264/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-n-2-2-difluoroethyl-2-iodoaniline
https://www.benchchem.com/product/b6203264/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-n-2-2-difluoroethyl-2-iodoaniline
https://www.benchchem.com/product/b6203264/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-n-2-2-difluoroethyl-2-iodoaniline
https://ajprd.com/index.php/journal/article/view/1416
https://powertechjournal.com/index.php/journal/article/view/1355
https://www.benchchem.com/product/b6203264/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-n-2-2-difluoroethyl-2-iodoaniline
https://www.medchemexpress.com/2-iodoaniline.html
https://www.benchchem.com/product/b6203264/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-n-2-2-difluoroethyl-2-iodoaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6203264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

discovery. The ability to introduce a difluoroethyl group while retaining a reactive handle for
cross-coupling reactions makes it a powerful tool for medicinal chemists aiming to fine-tune the
properties of new therapeutic agents. Understanding its synthesis, reactivity, and proper
handling is essential for any researcher utilizing this versatile building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - N-(2,2-difluoroethyl)-2-iodoaniline (C8H8F2IN) [pubchemlite.lcsb.uni.lu]

2. pdf.benchchem.com [pdf.benchchem.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. 2-lodoaniline | C6H6IN | CID 11995 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b6203264/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-n-2-2-difluoroethyl-2-iodoaniline
https://www.benchchem.com/product/b6203264?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/60922011
https://pdf.benchchem.com/567/Application_Notes_and_Protocols_for_the_Laboratory_Synthesis_of_N_Ethyl_2_3_difluoro_6_nitroaniline.pdf
http://orgsyn.org/demo.aspx?prep=v83p0103
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6203264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 5. Novel chemical tool aims to streamline drug-making process [news.osu.edu]
e 6. ajprd.com [ajprd.com]

e 7. powertechjournal.com [powertechjournal.com]

e 8. medchemexpress.com [medchemexpress.com]

e To cite this document: BenchChem. [A Comprehensive Technical Guide to N-(2,2-
difluoroethyl)-2-iodoaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6203264/docs#a-comprehensive-technical-guide-to-
n-2-2-difluoroethyl-2-iodoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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